Cas no 2228618-97-9 ({1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine)
{1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine
- EN300-1736271
- 2228618-97-9
- {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine
-
- Inchi: 1S/C13H19NS/c14-9-13(5-6-13)8-11-7-10-3-1-2-4-12(10)15-11/h7H,1-6,8-9,14H2
- InChI Key: YAQOOOVJPPWJSA-UHFFFAOYSA-N
- SMILES: S1C2CCCCC=2C=C1CC1(CN)CC1
Computed Properties
- Exact Mass: 221.12382078g/mol
- Monoisotopic Mass: 221.12382078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.3Ų
{1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1736271-0.05g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 0.05g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-0.1g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 0.1g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-0.25g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 0.25g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-0.5g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 0.5g |
$1453.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-1.0g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1736271-2.5g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 2.5g |
$2969.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-5.0g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1736271-10.0g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1736271-1g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 1g |
$1515.0 | 2023-09-20 | ||
| Enamine | EN300-1736271-5g |
{1-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]cyclopropyl}methanamine |
2228618-97-9 | 5g |
$4391.0 | 2023-09-20 |
{1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine
The Compound CAS No 2228618-97-9: {1-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Methylcyclopropyl}Methanamine
The compound with CAS No 2228618-97-9, commonly referred to as {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule's structure incorporates a tetrahydrobenzothiophene ring system fused with a cyclopropane moiety, making it a fascinating subject for both synthetic and analytical studies.
Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine. Researchers have employed various strategies to synthesize this compound, including palladium-catalyzed cross-coupling reactions and iterative cyclization techniques. These methods have not only improved the yield and purity of the compound but also provided insights into its stereochemical properties. The ability to control the stereochemistry of such molecules is crucial for their application in medicinal chemistry.
The tetrahydrobenzothiophene ring system in this compound is particularly interesting due to its sulfur atom's influence on the electronic properties of the molecule. This feature can significantly impact the compound's reactivity and bioavailability when used as a pharmacological agent. Recent studies have explored the potential of this compound as a lead structure for developing new drugs targeting specific biological pathways. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been investigated in preclinical models.
In terms of applications, {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine has shown promise in the development of therapies for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Its unique structure allows for interactions with key proteins involved in these pathologies, making it a valuable tool for drug discovery efforts. Moreover, the compound's stability under physiological conditions has been validated through extensive in vitro and in vivo testing.
From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide high-resolution data that are essential for accurate characterization. Additionally, computational chemistry tools have been utilized to predict the compound's pharmacokinetic properties and optimize its design for therapeutic use.
Looking ahead, ongoing research aims to further elucidate the biological mechanisms by which {1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine exerts its effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. The integration of artificial intelligence (AI) into drug design processes may also enhance our ability to modify this compound for improved efficacy and reduced side effects.
In conclusion, CAS No 2228618-97-9 represents a cutting-edge advancement in organic chemistry with vast potential in medicinal applications. Its intricate structure and favorable pharmacological properties make it a compelling candidate for future drug development initiatives. As research continues to uncover new insights into its mechanisms and therapeutic uses, this compound stands at the forefront of scientific innovation.
2228618-97-9 ({1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylcyclopropyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)